Cas no 2248412-37-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-3H-imidazo[4,5-b]pyridine-7-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-3H-imidazo[4,5-b]pyridine-7-carboxylate
• CAS No: 2248412-37-3
• MF: C₁₆H₁₀N₄O₄
• MW: 322.27500295639
• CID: 6075754
• PubChem ID: 165731313
• Update Time: 2025-06-08

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-3H-imidazo[4,5-b]pyridine-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-3H-imidazo[4,5-b]pyridine-7-carboxylate
• 2248412-37-3
• EN300-6516959

• Inchi： 1S/C16H10N4O4/c1-19-8-18-12-11(6-7-17-13(12)19)16(23)24-20-14(21)9-4-2-3-5-10(9)15(20)22/h2-8H,1H3
• InChI Key： LHABMGIZHYKENC-UHFFFAOYSA-N
• SMILES： O(C(C1C=CN=C2C=1N=CN2C)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 322.07020481g/mol
• Monoisotopic Mass: 322.07020481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 94.4Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-3H-imidazo[4,5-b]pyridine-7-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-3H-imidazo[4,5-b]pyridine-7-carboxylate (CAS No. 2248412-37-3)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-3H-imidazo[4,5-b]pyridine-7-carboxylate, identified by its CAS number 2248412-37-3, represents a significant advancement in the field of pharmaceutical chemistry. This molecule belongs to a structurally complex class of heterocyclic compounds that have garnered considerable attention due to their potential biological activities and mechanistic insights into drug design. The intricate scaffold of this compound combines elements from two distinct heterocyclic systems—the isoindole and imidazopyridine moieties—creating a unique pharmacophoric profile that has been the subject of extensive research.

Recent studies have highlighted the importance of such multifaceted heterocyclic structures in medicinal chemistry. The presence of both 1,3-dioxo and 7-carboxylate functional groups in the molecule suggests a high degree of reactivity and potential for further derivatization. These features not only contribute to the compound's solubility and bioavailability but also open avenues for exploration in modulating its pharmacological properties. The 1H-isoindol core is particularly noteworthy, as isoindole derivatives have been implicated in various biological processes, including enzyme inhibition and receptor binding.

The 3-methyl substituent on the imidazopyridine ring further enhances the compound's structural complexity and may play a crucial role in determining its interaction with biological targets. Imidazopyridines are known for their broad spectrum of biological activities, ranging from antiviral to anticancer effects. The combination of these structural elements in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-3H-imidazo[4,5-b]pyridine-7-carboxylate positions it as a promising candidate for further investigation in drug discovery pipelines.

In the context of current research trends, this compound aligns with the growing interest in designing molecules with multiple binding sites or dual mechanisms of action. Such strategies aim to improve therapeutic efficacy while minimizing side effects. The unique structural features of CAS No. 2248412-37-3 make it an attractive scaffold for developing novel therapeutic agents. For instance, the dioxo group can serve as a hydrogen bond acceptor or participate in π-stacking interactions with biological targets, while the carboxylate moiety provides an additional site for electrostatic interactions.

One of the most compelling aspects of this compound is its potential to interact with multiple biological pathways simultaneously. This capability is particularly relevant in addressing complex diseases that involve multiple dysregulated pathways. Preliminary computational studies suggest that the molecule may exhibit inhibitory activity against several key enzymes involved in cancer progression and inflammation. These findings are supported by experimental data indicating that isoindole derivatives can modulate signaling pathways such as MAPK and NFκB.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-3H-imidazo[4,5-b]pyridine-7-carboxylate represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves strategic functional group transformations and ring-closing steps that showcase the ingenuity of modern synthetic methodologies. Key steps include cyclization reactions to form the isoindole and imidazopyridine rings, followed by introduction of the dioxo and carboxylate functionalities. Each step has been optimized to ensure high yield and purity, making it suitable for further pharmacological evaluation.

The pharmacokinetic properties of this compound are also worthy of note. In vitro studies have demonstrated reasonable solubility and stability under physiological conditions, suggesting potential for oral administration or other routes of delivery. Additionally, preliminary toxicity assays indicate that the molecule is well-tolerated at tested doses, although further comprehensive safety evaluations are necessary before clinical translation.

Future directions for research on CAS No. 2248412-37-3 include exploring its mechanism of action at a molecular level through crystallographic studies and enzyme kinetics assays. Understanding how this compound interacts with its biological targets will provide valuable insights into its therapeutic potential and inform the design of next-generation derivatives with enhanced efficacy or selectivity.

The broader implications of this research extend beyond individual compounds to advancements in computational chemistry and drug discovery methodologies. High-throughput virtual screening techniques combined with machine learning algorithms have accelerated the identification of novel heterocyclic scaffolds like this one. These tools enable researchers to predict biological activities with greater accuracy and prioritize compounds for experimental validation.

In conclusion,1,3-dioxo-2,3-dihydro-1H-isoindol-2-ylyl 3-methyl - - H - imidazo [4 ,5 - b ] pyridine -7 -carboxylate ( CAS No .2248412 -37 - 3) stands as a testament to the ingenuity and perseverance inherent in pharmaceutical research . Its complex structure , promising biological activities ,and well-defined synthetic route make it a cornerstone for further exploration . As our understanding of disease mechanisms continues to evolve , compounds like this one will play an increasingly critical role in developing innovative therapies that address unmet medical needs .